8-(4-ethoxyphenyl)-2-(3-methylbenzyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 8-(4-ethoxyphenyl)-2-[(3-methylphenyl)methyl]-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C21H22N4O3/c1-3-28-18-9-7-17(8-10-18)23-11-12-24-19(26)20(27)25(22-21(23)24)14-16-6-4-5-15(2)13-16/h4-10,13H,3,11-12,14H2,1-2H3
• InChI Key: JGHMAAUEHZNRCG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC4=CC=CC(=C4)C
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

8-(4-ethoxyphenyl)-2-(3-methylbenzyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.432. The purity is usually 95%.
BenchChem offers high-quality 8-(4-ethoxyphenyl)-2-(3-methylbenzyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-ethoxyphenyl)-2-(3-methylbenzyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Phosphodiesterase Inhibitors and Immune Modulation

A study by Raboisson et al. (2003) explored the bioisosteric replacement of adenine derivatives with 8-substituted pyrazolo[1,5-a]-1,3,5-triazines, leading to potent phosphodiesterase type 4 inhibitors. These compounds exhibited high isoenzyme selectivity and significantly inhibited TNFalpha release from human mononuclear cells, suggesting their potential in immune modulation (Raboisson et al., 2003).

Antiviral Research

Kim et al. (1978) synthesized imidazo[1,2-a]-s-triazine nucleosides, a new class of purine analogues, demonstrating moderate activity against rhinoviruses. This work indicates the compound's applicability in developing new antiviral agents (Kim et al., 1978).

Anti-Inflammatory and Analgesic Potential

A study by Abu‐Hashem et al. (2020) reported on derivatives of benzodifuranyl and triazine showing significant anti-inflammatory and analgesic activities. These findings suggest the compound's utility in designing new therapeutic agents targeting inflammation and pain (Abu‐Hashem et al., 2020).

Antimicrobial Activities

Research by Bektaş et al. (2007) on new 1,2,4-triazole derivatives, related to the compound , displayed good to moderate antimicrobial activities against various microorganisms. This suggests the compound's potential use in antimicrobial agent development (Bektaş et al., 2007).

Synthesis and Characterization of Complexes

Uysal and Koç (2010) synthesized dendrimeric complexes based on triazine and analyzed their magnetic behaviors. This research highlights the compound's relevance in materials science, particularly in developing materials with specific magnetic properties (Uysal & Koç, 2010).